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Compound of Interest

Compound Name: Benzaldehyde diethyl acetal-d10

Cat. No.: B15598419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of Benzaldehyde diethyl acetal-d10. This deuterated analog of

benzaldehyde diethyl acetal serves as a valuable tool in analytical and research settings,

particularly as an internal standard for mass spectrometry-based quantification.

Core Chemical Properties
Benzaldehyde diethyl acetal-d10 (α,α-Diethoxytoluene-d10) is a stable isotope-labeled

compound where the ten hydrogen atoms on the two ethyl groups have been replaced with

deuterium.[1] This isotopic substitution results in a higher molecular weight compared to its

non-deuterated counterpart, a key feature for its use in mass spectrometry. While specific

physical properties for the deuterated compound are not widely published, the properties of the

non-deuterated form (CAS No: 774-48-1) provide a close approximation.

Table 1: Physicochemical Properties of Benzaldehyde Diethyl Acetal and its Deuterated Analog
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Property
Benzaldehyde Diethyl
Acetal-d10

Benzaldehyde Diethyl
Acetal (Non-deuterated)

Molecular Formula C₁₁H₆D₁₀O₂ C₁₁H₁₆O₂[2]

Molecular Weight 190.31 g/mol [1] 180.24 g/mol [2]

Appearance Not specified
Clear colorless to pale yellow

liquid[2]

Density Not specified 0.975 - 0.98 g/mL[2]

Boiling Point Not specified 222 °C at 760 mmHg

Refractive Index Not specified n20/D 1.472 - 1.482

Solubility Not specified Soluble in alcohol and oils

Synthesis and Experimental Protocols
The synthesis of Benzaldehyde diethyl acetal-d10 typically involves the acid-catalyzed

reaction of benzaldehyde with deuterated ethanol (ethanol-d6).

Experimental Protocol: Synthesis of Ethanol-d6
Ethanol-d6 is a key precursor for the synthesis of Benzaldehyde diethyl acetal-d10. One

common method for its preparation is through the catalytic deuteration of acetyl chloride.

Materials:

Acetyl chloride

Deuterium oxide (D₂O)

Ruthenium catalyst

Co-solvent (e.g., dioxane)

Procedure:
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In a reaction vessel under an inert atmosphere, a solution of acetyl chloride in a suitable co-

solvent is prepared.

A ruthenium-based catalyst is added to the solution.

Deuterium oxide is added dropwise to the reaction mixture while stirring.

The reaction is heated to the appropriate temperature and monitored for completion by

techniques such as NMR or GC.

Upon completion, the mixture is cooled, and the ethanol-d6 is isolated and purified by

distillation.[3]

Experimental Protocol: Acetal Formation
The formation of the diethyl acetal from benzaldehyde and ethanol is an acid-catalyzed

equilibrium reaction.

Materials:

Benzaldehyde

Ethanol-d6

Anhydrous acid catalyst (e.g., p-toluenesulfonic acid or hydrogen chloride)

Anhydrous solvent (e.g., dichloromethane)

Procedure:

Benzaldehyde and a molar excess of ethanol-d6 are dissolved in an anhydrous solvent in a

flask equipped with a reflux condenser and a drying tube.

A catalytic amount of an acid catalyst is added to the solution.

The mixture is refluxed, and the reaction progress is monitored by thin-layer chromatography

(TLC) or gas chromatography (GC).

Once the reaction is complete, the mixture is cooled to room temperature.
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The reaction is quenched by the addition of a weak base (e.g., sodium bicarbonate solution).

The organic layer is separated, washed with water and brine, and then dried over an

anhydrous drying agent (e.g., sodium sulfate).

The solvent is removed under reduced pressure, and the crude product is purified by

vacuum distillation to yield Benzaldehyde diethyl acetal-d10.

Applications in Research and Drug Development
The primary application of Benzaldehyde diethyl acetal-d10 is as an internal standard in

quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) and

gas chromatography-mass spectrometry (GC-MS).[1]

Use as an Internal Standard
In quantitative mass spectrometry, an internal standard is a compound of known concentration

that is added to an unknown sample. It is used to correct for variations in sample preparation,

injection volume, and instrument response. A deuterated internal standard is ideal because its

chemical and physical properties are very similar to the analyte of interest, but it can be

distinguished by its higher mass.

The workflow for using Benzalalhyde diethyl acetal-d10 as an internal standard for the

quantification of benzaldehyde is depicted below.

Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Sample (e.g., Plasma) Spike IS into Sample

Benzaldehyde diethyl acetal-d10
(Internal Standard Stock)

Liquid-Liquid or
Solid-Phase Extraction Evaporate & Reconstitute Inject into LC-MS/MS Chromatographic Separation

(Analyte and IS co-elute)
Mass Spectrometric Detection

(Monitor specific m/z transitions) Peak Integration Calculate Peak Area Ratio
(Analyte / IS)

Quantify Analyte Concentration

Calibration Curve
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Figure 1. A generalized workflow for the quantification of an analyte (e.g., benzaldehyde) using

a deuterated internal standard (IS) like Benzaldehyde diethyl acetal-d10 with LC-MS/MS.

Spectroscopic Data (Reference)
While specific spectra for Benzaldehyde diethyl acetal-d10 are not readily available, the data

for the non-deuterated compound can serve as a reference for identifying the key structural

features. The mass spectrum will show a molecular ion peak at m/z 190.31 for the deuterated

compound, shifted from the m/z 180.24 of the non-deuterated analog. In the ¹H NMR spectrum

of the d10 compound, the signals corresponding to the ethyl groups would be absent.

Table 2: Reference Spectroscopic Data for Benzaldehyde Diethyl Acetal (Non-deuterated)

Technique Key Features

¹H NMR

Signals for the phenyl protons, the acetal proton

(CH), and the methylene (CH₂) and methyl

(CH₃) protons of the ethyl groups.

¹³C NMR

Resonances for the aromatic carbons, the

acetal carbon, and the carbons of the ethyl

groups.

Mass Spec (EI)
Molecular ion peak (M⁺) at m/z 180, and

characteristic fragmentation patterns.

IR

C-H stretching (aromatic and aliphatic), C=C

stretching (aromatic ring), and C-O stretching

(acetal).

Safety and Handling
Benzaldehyde diethyl acetal should be handled in a well-ventilated area, and appropriate

personal protective equipment (PPE), including gloves and safety glasses, should be worn. It is

considered a combustible liquid. For detailed safety information, refer to the Safety Data Sheet

(SDS) provided by the supplier.[4]
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Benzaldehyde diethyl acetal-d10 is a crucial analytical tool for researchers requiring precise

quantification of benzaldehyde in complex matrices. Its synthesis from deuterated ethanol and

its application as an internal standard in mass spectrometry-based methods enhance the

accuracy and reliability of analytical data in pharmaceutical and chemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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